Cas no 1189865-36-8 (2-Hydroxyacetophenone-d7)
2-Hydroxyacetophenone-d7 is a deuterated analog of 2-hydroxyacetophenone, where seven hydrogen atoms are replaced by deuterium. This isotopic labeling enhances its utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. The compound is particularly valuable in metabolic research, reaction mechanism studies, and tracer experiments due to its isotopic purity and stability. Its structural similarity to the non-deuterated form ensures minimal perturbation in chemical behavior, making it a reliable tool for precise investigations. The high degree of deuteration also supports advanced kinetic and spectroscopic analyses in both academic and industrial research settings.
2-Hydroxyacetophenone-d7 structure
Product Name:2-Hydroxyacetophenone-d7
CAS No:1189865-36-8
MF:C8H8O2
MW:143.191054344177
CID:895517
Update Time:2025-06-07
2-Hydroxyacetophenone-d7 Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxyacetophenone-d7
- 2,2,2-trideuterio-1-(2,3,4,5-tetradeuterio-6-hydroxyphenyl)ethanone
-
- Inchi： 1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3/i1D3,2D,3D,4D,5D
- InChI Key： JECYUBVRTQDVAT-AAYPNNLASA-N
- SMILES： OC1C([2H])=C([2H])C([2H])=C([2H])C=1C(C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 143.09600
Experimental Properties
- PSA: 37.30000
- LogP: 1.59480
2-Hydroxyacetophenone-d7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H740000-5mg |
2-Hydroxyacetophenone-d7 |
1189865-36-8 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | H740000-50mg |
2-Hydroxyacetophenone-d7 |
1189865-36-8 | 50mg |
$ 1453.00 | 2023-09-07 |
2-Hydroxyacetophenone-d7 Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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